Cas no 2226974-27-0 (5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine)

• Product Name: 5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine
• CAS No: 2226974-27-0
• MF: C₆H₄BrF₃N₂O
• MW: 257.0080
• CID: 4741138
• Update Time: 2026-02-25

5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine
• CID 134518829

• Inchi： 1S/C6H4BrF3N2O/c1-13-4-3(7)2-11-5(12-4)6(8,9)10/h2H,1H3
• InChI Key： HMOZTPMXDXOARP-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C(C(F)(F)F)N=C1OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 35

Additional information on 5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine

5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine: A Comprehensive Overview

The compound 5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine, identified by the CAS number 2226974-27-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the broader class of pyrimidines, which are six-membered aromatic heterocycles with two nitrogen atoms at positions 1 and 3. The unique substitution pattern of this molecule, featuring a bromine atom at position 5, a methoxy group at position 4, and a trifluoromethyl group at position 2, imparts distinctive chemical properties that make it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine in drug discovery, particularly in the development of kinase inhibitors. The trifluoromethyl group at position 2 is known to enhance lipophilicity and improve drug-like properties, making this compound an attractive candidate for targeting specific protein kinases involved in cancer pathways. For instance, researchers have demonstrated that this compound exhibits moderate inhibitory activity against several receptor tyrosine kinases (RTKs), which are often overexpressed in various malignancies.

In addition to its pharmacological applications, 5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine has also been explored for its potential in materials science. The bromine atom at position 5 contributes to the molecule's electronic properties, making it suitable for use in organic electronics. Recent advancements in the synthesis of pyrimidine derivatives have enabled the incorporation of this compound into thin-film transistor (TFT) devices, where it exhibits promising semiconducting characteristics.

The synthesis of 5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine involves a multi-step process that typically begins with the preparation of a pyrimidine ring system. Key steps include nucleophilic substitution reactions to introduce the methoxy and trifluoromethyl groups, followed by bromination at the appropriate position. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for both pharmaceutical and electronic applications.

From an environmental standpoint, the production and handling of 5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine must adhere to strict safety protocols due to its potential toxicity and flammability. However, its controlled use in research and industrial settings has not posed significant risks when proper precautions are taken.

In conclusion, 5-Bromo-4-methoxy-2-(trifluoromethyl)pyrimidine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovative research efforts, positioning it as a key player in the development of novel therapeutic agents and advanced materials.